N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethoxyphenoxy)acetamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C18H20ClNO3/c1-4-22-15-7-5-6-8-16(15)23-11-17(21)20-18-13(3)9-12(2)10-14(18)19/h5-10H,4,11H2,1-3H3,(H,20,21)
• InChI Key: OPJAVBHGBIVHQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2Cl)C)C
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

"N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethoxyphenoxy)acetamide" is a chemical compound belonging to the class of organic compounds known for their diverse chemical and physical properties. Research on similar compounds has been focused on their synthesis, molecular structure, potential applications, and reactions.

Synthesis Analysis

The synthesis of compounds similar to "this compound" often involves the reaction of chloroacetamide derivatives with phenols in the presence of solvents like DMF and catalysts such as potassium carbonate. For example, the synthesis of N-Methyl-2-(4-phenoxyphenoxy) acetamide demonstrates a typical reaction process under preferred conditions including specific temperatures and reaction times, yielding significant product percentages (He Xiang-qi, 2007).

Molecular Structure Analysis

The molecular structure of compounds closely related to our compound of interest has been characterized using techniques like X-ray diffraction, showcasing specific geometric parameters and hydrogen bonding patterns. For instance, the structural analysis of 2-Chloro-N-(2,4-dimethylphenyl)acetamide reveals the conformation of N—H bonds and their relation to methyl groups, providing insights into the molecular conformation typical for acetanilides (B. Gowda, S. Foro, H. Fuess, 2007).

Chemical Reactions and Properties

Research on similar acetamides often focuses on their reactivity and potential as intermediates for further chemical transformations. The detailed reaction mechanisms and conditions are studied to optimize yields and understand the chemical behavior of these compounds.

Physical Properties Analysis

The physical properties such as melting points, solubility, and crystalline structure of acetamide derivatives are crucial for determining their applicability in various fields. Studies on compounds like N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] Acetamide have investigated these aspects, offering a glimpse into the handling and storage requirements of these chemicals (Gao Yonghong, 2009).